Cas no 892225-11-5 (2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl-N-5-(4-methylphenyl)-1,2,4-thiadiazol-3-ylacetamide)

• Product Name: 2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl-N-5-(4-methylphenyl)-1,2,4-thiadiazol-3-ylacetamide
• CAS No: 892225-11-5
• Molecular Formula: C₁₄H₁₃N₅OS₃
• Molecular Weight: 363.480917692184
• CID: 5422040
• PubChem ID: 4054025

2-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl-N-5-(4-methylphenyl)-1,2,4-thiadiazol-3-ylacetamide Properties

Names and Identifiers

• MLS000115575
• VU0236141-5
• N-[5-(4-methylphenyl)-1,2,4-thiadiazol-3-yl]-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• AKOS001697096
• 2-[(5-METHYL-1,3,4-THIADIAZOL-2-YL)SULFANYL]-N-[5-(4-METHYLPHENYL)-1,2,4-THIADIAZOL-3-YL]ACETAMIDE
• F3394-1450
• HMS2261E09
• SMR000092651
• CHEMBL1499595
• MLS002585708
• 2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)-N-(5-(p-tolyl)-1,2,4-thiadiazol-3-yl)acetamide
• CCG-118985
• 892225-11-5
• N-[5-(4-Methylphenyl)-1,2,4-thiadiazol-3-yl]-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide

• InChIKey： YPTXSWQOVUDKBR-UHFFFAOYSA-N
• Inchi： 1S/C14H13N5OS3/c1-8-3-5-10(6-4-8)12-16-13(19-23-12)15-11(20)7-21-14-18-17-9(2)22-14/h3-6H,7H2,1-2H3,(H,15,19,20)
• SMILES： C(NC1N=C(C2=CC=C(C)C=C2)SN=1)(=O)CSC1=NN=C(C)S1

Computed Properties

• Exact Mass: 363.02822358g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 363.02822358g/mol
• Heavy Atom Count: 23
• Complexity: 408
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 162Ų

Experimental Properties

• pka: 9.91±0.70(Predicted)
• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides